potassium peroxide potassium peroxide Potassium peroxide appears as a yellow granular solid. Mixtures of potassium peroxide and combustible material readily ignited by friction, heat or contact with moisture. Prolonged exposure to fire or heat may cause vigorous decomposition of the material and rupture of the container. Used as a bleach.
Brand Name: Vulcanchem
CAS No.: 17014-71-0
VCID: VC0104564
InChI: InChI=1S/2K.O2/c;;1-2/q2*+1;-2
SMILES: [O-][O-].[K+].[K+]
Molecular Formula: K2O2
Molecular Weight: 110.195 g/mol

potassium peroxide

CAS No.: 17014-71-0

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VCID: VC0104564

Molecular Formula: K2O2

Molecular Weight: 110.195 g/mol

potassium peroxide - 17014-71-0

CAS No. 17014-71-0
Product Name potassium peroxide
Molecular Formula K2O2
Molecular Weight 110.195 g/mol
IUPAC Name dipotassium;peroxide
Standard InChI InChI=1S/2K.O2/c;;1-2/q2*+1;-2
Standard InChIKey XXQBEVHPUKOQEO-UHFFFAOYSA-N
Isomeric SMILES [O-][O-].[K+].[K+]
SMILES [O-][O-].[K+].[K+]
Canonical SMILES [O-][O-].[K+].[K+]
Colorform Yellow amorphous solid
WHITE POWDER
Density greater than 1 at 68 °F (USCG, 1999)
greater than 1 at 20 °C
Melting Point 914 °F (USCG, 1999)
490 °C
Physical Description Potassium peroxide appears as a yellow granular solid. Mixtures of potassium peroxide and combustible material readily ignited by friction, heat or contact with moisture. Prolonged exposure to fire or heat may cause vigorous decomposition of the material and rupture of the container. Used as a bleach.
Description Potassium peroxide appears as a yellow granular solid. Mixtures of potassium peroxide and combustible material readily ignited by friction, heat or contact with moisture. Prolonged exposure to fire or heat may cause vigorous decomposition of the material and rupture of the container. Used as a bleach.
Solubility Reacts with wate
PubChem Compound 28202
Last Modified Nov 11 2021
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